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Compound of Interest

Compound Name: Boc-NH-PEG8-CH2CH2COOH

Cat. No.: B1439768 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties of tert-

Butoxycarbonyl-amino-PEG8-propionic acid (Boc-NH-PEG8-CH2CH2COOH), a

heterobifunctional PEG linker crucial in bioconjugation and the development of Proteolysis

Targeting Chimeras (PROTACs).

Core Physical and Chemical Properties
Boc-NH-PEG8-CH2CH2COOH is a well-defined, monodisperse polyethylene glycol (PEG)

derivative. Its structure features a Boc-protected amine and a terminal carboxylic acid,

separated by an eight-unit PEG spacer. This unique architecture imparts valuable

characteristics for its application in drug development and research.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of Boc-NH-PEG8-
CH2CH2COOH.
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Property Value Source(s)

Molecular Formula C24H47NO12 [1][2]

Molecular Weight 541.63 g/mol [1][2]

Appearance
Pale yellow or colorless

viscous liquid
[3]

Density 1.1 ± 0.1 g/cm³ [1]

Boiling Point 627.6 ± 55.0 °C at 760 mmHg [1]

Flash Point 333.4 ± 31.5 °C [1]

Purity ≥95% [2][3]

LogP -1.58 [1]

Index of Refraction 1.468 [1]

Solubility and Storage
The hydrophilic nature of the PEG spacer significantly enhances the solubility of Boc-NH-
PEG8-CH2CH2COOH in aqueous media.[3][4] It is also soluble in various organic solvents

such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), chloroform, and methylene

chloride.[5] However, it exhibits lower solubility in alcohols and toluene and is not soluble in

ether.[5]

For optimal stability, Boc-NH-PEG8-CH2CH2COOH should be stored in a dry, dark

environment.[3] Recommended storage conditions are at 0–4 °C for short-term use (days to

weeks) and -20 °C for long-term storage (months to years).[3] The compound is stable enough

for shipping at ambient temperatures as a non-hazardous chemical.[3]

Experimental Protocols for Property Determination
While specific experimental data for this molecule is proprietary to manufacturers, the following

are standard methodologies for determining the key physical properties listed above.

Determination of Density
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The density of liquid compounds like Boc-NH-PEG8-CH2CH2COOH is typically determined

using a pycnometer or a digital density meter. The procedure involves accurately measuring

the mass of a known volume of the substance at a constant temperature.

Determination of Boiling Point
The boiling point is determined by heating the liquid and observing the temperature at which

the vapor pressure of the liquid equals the external pressure. For high-boiling-point

compounds, this is often performed under reduced pressure (vacuum distillation) to prevent

decomposition, and the result is then extrapolated to atmospheric pressure.

Determination of Solubility
Solubility is assessed by incrementally adding the solute to a known volume of a solvent at a

specific temperature until no more solute dissolves, creating a saturated solution. The

concentration of the dissolved solute is then determined analytically, often by gravimetric

analysis after solvent evaporation or by spectroscopic methods.

Spectroscopic Analysis (H-NMR and CoA)
The structure and purity of Boc-NH-PEG8-CH2CH2COOH are typically confirmed using proton

nuclear magnetic resonance (¹H-NMR) spectroscopy. A Certificate of Analysis (CoA) provided

by the supplier will detail the results of these analyses and confirm the compound's identity and

purity.[3]

Application in Bioconjugation: A Workflow
Boc-NH-PEG8-CH2CH2COOH is a versatile linker used in bioconjugation, particularly for

attaching molecules to proteins or other biomolecules.[2] The terminal carboxylic acid can be

activated to react with primary amines on a target molecule, while the Boc-protected amine can

be deprotected to allow for further conjugation.
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Step 1: Carboxylic Acid Activation

Step 2: Amide Bond Formation

Step 3: Boc Deprotection

Step 4: Further Functionalization
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Second Conjugation
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(e.g., Targeting Ligand)

Click to download full resolution via product page

Caption: Bioconjugation workflow using Boc-NH-PEG8-CH2CH2COOH.

This workflow illustrates the sequential activation, conjugation, deprotection, and further

functionalization steps enabled by the heterobifunctional nature of this PEG linker. This process

is fundamental to the synthesis of PROTACs and other complex biomolecular constructs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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